Cas no 1394802-87-9 ((E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one)

• Product Name: (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one
• CAS No: 1394802-87-9
• MF: C₁₅H₁₁ClFNO₃S
• MW: 339.76914525032
• CID: 5782928
• PubChem ID: 75535721
• Update Time: 2025-06-11

(E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z1340436519
• EN300-26595564
• (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one
• 3-(6-chloropyridin-3-yl)-1-(3-fluoro-4-methanesulfonylphenyl)prop-2-en-1-one
• 1394802-87-9

• Inchi： 1S/C15H11ClFNO3S/c1-22(20,21)14-6-4-11(8-12(14)17)13(19)5-2-10-3-7-15(16)18-9-10/h2-9H,1H3/b5-2+
• InChI Key： HPVNSFWKTVBFCR-GORDUTHDSA-N
• SMILES： ClC1=CC=C(C=N1)/C=C/C(C1C=CC(=C(C=1)F)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 339.0132202g/mol
• Monoisotopic Mass: 339.0132202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.5Ų

Additional information on (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one

Introduction to (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one (CAS No. 1394802-87-9)

(E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one (CAS No. 1394802-87-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the chalcone family, characterized by its α,β-unsaturated ketone structure. The presence of a chloropyridine and a fluoro-methylsulfonylphenyl moiety imparts unique pharmacological properties, making it a valuable candidate for various drug discovery programs.

The chemical structure of (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one is defined by its conjugated double bond system, which plays a crucial role in its biological activity. The chloropyridine ring enhances the compound's lipophilicity, facilitating its cellular uptake and distribution. Meanwhile, the fluoro-methylsulfonylphenyl group contributes to the compound's metabolic stability and target selectivity. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have highlighted the multifaceted biological activities of (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one. One of the most notable areas of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. Additionally, it has shown promise in reducing oxidative stress, a common underlying factor in many chronic conditions.

In the context of cancer research, (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one has been investigated for its potential as an anticancer agent. Preclinical studies have reported that it exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

Another area of interest is the neuroprotective properties of this compound. Research has shown that (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one can protect neurons from oxidative damage and reduce neuroinflammation. These findings suggest its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

In terms of safety and toxicity, preliminary studies have indicated that (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to ensure its safety for long-term use in humans.

The synthesis of (E)-3-(6-Chloropyridin-3-yl)-1-(3-fluoro-4-methylsulfonylphenyl)prop-2-en-1-one typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the chloropyridine ring and the introduction of the fluoro-methylsulfonylphenyl group through appropriate coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its broader application in research and development.

In conclusion, (E)-3-(6-Chloropyridin-3-y l)-1-(3-fluoro -4 -m eth yls ulf on y lph en y l)p rop -2 -en -1 -one (CAS No. 1394802 -87 -9) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.